Cas no 105-68-0 (isoamyl propionate)

• Product Name: isoamyl propionate
• CAS No: 105-68-0
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD00048611
• CID: 35344
• PubChem ID: 87559447
• Update Time: 2025-04-18

isoamyl propionate Chemical and Physical Properties

Names and Identifiers

• isoamyl propionate
• isopentyl propionate
• 3-Methylbutyl propionate
• Isopentyl propanoate
• 3-methylbutyl propanoate
• Propionic Acid Isoamyl Ester
• isoamyl
• FEMA 2082
• AMYL PROPIONATE
• ISOAMYLPROPIONAT
• isoamyl proionate
• ISOAMYL PROPANOATE
• Isopentylpropanate
• Isopentylpropionat
• lsoamyl propionate

• MDL： MFCD00048611
• Inchi： 1S/C8H16O2/c1-4-8(9)10-6-5-7(2)3/h7H,4-6H2,1-3H3
• InChI Key： XAOGXQMKWQFZEM-UHFFFAOYSA-N
• SMILES： CCC(OCCC(C)C)=O

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless transparent liquid with apple flavor [1]
• Density: 0.871
• Melting Point: -70.1°C (estimate)
• Boiling Point: 161°C(lit.)
• Flash Point: 118 °F
• Refractive Index: n20/D 1.406(lit.)
• PSA: 26.30000
• LogP: 1.98570
• FEMA: 2082
• Solubility: Slightly soluble in water, miscible in ethanol \ ether, insoluble in glycerol \ propylene glycol [10]

isoamyl propionate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：1
• Hazard Category Code： R10: flammable.
• Safety Instruction： S16; S27; S36/37/39
• RTECS：NT0190000
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• Explosive Limit：1%(V)
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients